Cas no 478050-31-6 (1-(2-phenylethoxy)-1H-imidazole-2-carbaldehyde)

• Product Name: 1-(2-phenylethoxy)-1H-imidazole-2-carbaldehyde
• CAS No: 478050-31-6
• CID: 4653412
• Update Time: 2025-10-20

1-(2-phenylethoxy)-1H-imidazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(PHENETHYLOXY)-1H-IMIDAZOLE-2-CARBALDEHYDE
• 1-(2-phenylethoxy)-1H-imidazole-2-carbaldehyde

Additional information on 1-(2-phenylethoxy)-1H-imidazole-2-carbaldehyde

Introduction to 1-(2-phenylethoxy)-1H-imidazole-2-carbaldehyde (CAS No. 478050-31-6) and Its Emerging Applications in Chemical Biology

1-(2-phenylethoxy)-1H-imidazole-2-carbaldehyde, identified by the CAS number 478050-31-6, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound belongs to the imidazole class, a scaffold widely recognized for its biological activity and versatility in drug design. The presence of a phenylethoxy group and an aldehyde functionality at the 2-position of the imidazole ring imparts unique reactivity and potential pharmacological properties, making it a valuable scaffold for synthetic exploration and therapeutic development.

The aldehyde group in 1-(2-phenylethoxy)-1H-imidazole-2-carbaldehyde serves as a versatile handle for further functionalization, enabling the synthesis of diverse derivatives through condensation, oxidation, or reduction reactions. This reactivity is particularly useful in constructing more complex molecular architectures, such as Schiff bases or heterocyclic hybrids, which have been shown to exhibit enhanced biological activities. The phenylethoxy moiety, on the other hand, introduces lipophilicity and may contribute to membrane permeability, factors that are critical for drug absorption and distribution.

Recent advancements in computational chemistry and structure-based drug design have highlighted the potential of imidazole derivatives as modulators of various biological pathways. Studies have demonstrated that imidazole-based compounds can interact with enzymes and receptors involved in inflammation, cancer progression, and neurodegenerative diseases. The specific arrangement of atoms in 1-(2-phenylethoxy)-1H-imidazole-2-carbaldehyde may confer selectivity for certain targets, making it a promising candidate for further investigation.

In the realm of medicinal chemistry, the synthesis of 1-(2-phenylethoxy)-1H-imidazole-2-carbaldehyde has been optimized through multi-step organic transformations, including condensation reactions with appropriate reagents to introduce the aldehyde functionality. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have also been employed to enhance yield and purity. These advancements ensure that researchers can access sufficient quantities of this compound for both preclinical studies and industrial applications.

One of the most compelling aspects of 1-(2-phenylethoxy)-1H-imidazole-2-carbaldehyde is its potential as a building block for drug discovery programs. The compound’s dual functionality—the aldehyde group for further derivatization and the phenyl ring for interactions with biological targets—makes it an attractive candidate for designing novel therapeutics. For instance, derivatives of this scaffold have been explored as inhibitors of kinases or other enzymes implicated in disease pathways. Preliminary in vitro studies suggest that certain analogs exhibit inhibitory activity with promising selectivity profiles.

The role of computational tools in analyzing the structure-activity relationships (SAR) of 1-(2-phenylethoxy)-1H-imidazole-2-carbaldehyde cannot be overstated. Molecular modeling techniques have been used to predict binding modes and affinity for various targets, guiding the design of more potent derivatives. Additionally, virtual screening methods have accelerated the identification of lead compounds by systematically evaluating large libraries of virtual analogs based on known bioactive structures.

From a synthetic chemistry perspective, 1-(2-phenylethoxy)-1H-imidazole-2-carbaldehyde exemplifies the elegance of heterocyclic chemistry in generating functionally diverse molecules. The integration of electronic and steric effects from its substituents allows for fine-tuning of physicochemical properties such as solubility, metabolic stability, and pharmacokinetic behavior. These attributes are essential for optimizing drug candidates throughout the development pipeline.

Recent publications have begun to explore the pharmacological potential of 1-(2-phenylethoxy)-1H-imidazole-2-carbaldehyde beyond traditional applications. Researchers are investigating its interactions with non-protein targets, such as nucleic acids or lipid membranes, which may open new avenues for therapeutic intervention. Furthermore, its ability to undergo bioconjugation reactions makes it suitable for developing prodrugs or targeted delivery systems—a critical consideration in modern drug development strategies.

The chemical biology community has also recognized the utility of this compound as a tool for studying fundamental biological processes. For example, derivatives modified with fluorescent tags or biosensors have been used to probe enzyme activity or cellular localization in model systems. Such applications underscore the importance of versatile molecular platforms like 1-(2-phenylethoxy)-1H-imidazole-2-carbaldehyde in advancing our understanding of complex biological networks.

Looking ahead, the future prospects for 1-(2-phenylethoxy)-1H-imidazole-2-carbaldehyde are bright, driven by ongoing research into its pharmacological properties and synthetic modifications. As computational methods continue to improve and high-throughput screening technologies become more accessible, opportunities to discover novel derivatives with enhanced efficacy will abound. Collaborative efforts between synthetic chemists, biologists, and pharmaceutical scientists will be crucial in translating these findings into tangible therapeutic benefits.